Cas no 1707393-34-7 (2-(1-Methyl-piperidin-3-yloxy)-phenylamine)

2-(1-Methyl-piperidin-3-yloxy)-phenylamine is a chemically significant intermediate featuring a phenylamine core substituted with a 1-methyl-piperidin-3-yloxy moiety. This structure imparts unique reactivity and potential utility in pharmaceutical synthesis, particularly in the development of bioactive molecules. The compound's piperidine ring enhances solubility and bioavailability, while the aromatic amine group offers versatility for further functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, such as the synthesis of receptor-targeting agents or enzyme inhibitors. The product is characterized by high purity and stability, ensuring reliable performance in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.

2-(1-Methyl-piperidin-3-yloxy)-phenylamine structure

1707393-34-7 structure

Product Name:2-(1-Methyl-piperidin-3-yloxy)-phenylamine

CAS No:1707393-34-7

MF:C₁₂H₁₈N₂O

MW:206.284122943878

CID:5171606

Update Time:2025-11-01

2-(1-Methyl-piperidin-3-yloxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

- 2-(1-Methyl-piperidin-3-yloxy)-phenylamine
- Inchi： 1S/C12H18N2O/c1-14-8-4-5-10(9-14)15-12-7-3-2-6-11(12)13/h2-3,6-7,10H,4-5,8-9,13H2,1H3
- InChI Key： FCZORDGDGCCCRP-UHFFFAOYSA-N
- SMILES： C1(N)=CC=CC=C1OC1CCCN(C)C1

2-(1-Methyl-piperidin-3-yloxy)-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508881-1g	2-((1-Methylpiperidin-3-yl)oxy)aniline	1707393-34-7	97%	1g	$564	2022-09-02

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Additional information on 2-(1-Methyl-piperidin-3-yloxy)-phenylamine

Introduction to 2-(1-Methyl-piperidin-3-yloxy)-phenylamine (CAS No. 1707393-34-7)

2-(1-Methyl-piperidin-3-yloxy)-phenylamine, with the CAS number 1707393-34-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(1-Methyl-piperidin-3-yloxy)-phenylamine make it a promising candidate for various drug discovery and development programs.

The chemical structure of 2-(1-Methyl-piperidin-3-yloxy)-phenylamine consists of a phenyl ring linked to a piperidine moiety through an ether linkage. The presence of the methyl group on the piperidine ring and the amino group on the phenyl ring imparts specific chemical and biological properties to this compound. These structural elements contribute to its solubility, stability, and interactions with biological targets, making it an attractive molecule for further investigation.

Recent studies have explored the pharmacological properties of 2-(1-Methyl-piperidin-3-yloxy)-phenylamine. One notable area of research is its potential as a modulator of serotonin receptors. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, sleep, and appetite. Preclinical studies have shown that 2-(1-Methyl-piperidin-3-yloxy)-phenylamine exhibits selective binding to serotonin receptors, particularly 5-HT_1A and 5-HT_2A. This selective binding profile suggests that it could be developed into a novel therapeutic agent for conditions such as depression, anxiety, and sleep disorders.

In addition to its serotonin receptor modulation, 2-(1-Methyl-piperidin-3-yloxy)-phenylamine has also been investigated for its potential anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that 2-(1-Methyl-piperidin-3-yloxy)-phenylamine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory effect makes it a potential candidate for the development of new treatments for inflammatory conditions.

The safety profile of 2-(1-Methyl-piperidin-3-yloxy)-phenylamine is another important aspect of its evaluation. Preclinical toxicity studies have shown that it has a favorable safety margin with no significant adverse effects at therapeutic doses. This favorable safety profile is crucial for its potential use in clinical settings. However, further research is needed to fully understand its long-term safety and efficacy.

The synthesis of 2-(1-Methyl-piperidin-3-yloxy)-phenylamine involves multi-step chemical reactions that require precise control over reaction conditions. The synthesis process typically starts with the formation of the piperidine ring followed by functionalization steps to introduce the methyl group and the ether linkage. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 2-(1-Methyl-piperidin-3-yloxy)-phenylamine (CAS No. 1707393-34-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation in drug discovery programs. Ongoing research continues to explore its mechanisms of action, safety profile, and potential clinical applications, highlighting its significance in the field of medicinal chemistry.